Cas no 50764-78-8 (5-ETHYL-1H-1,2,3,4-TETRAZOLE)
5-ETHYL-1H-1,2,3,4-TETRAZOLE structure
Product Name:5-ETHYL-1H-1,2,3,4-TETRAZOLE
5-ETHYL-1H-1,2,3,4-TETRAZOLE Chemical and Physical Properties
Names and Identifiers
-
- 5-ETHYL-1H-1,2,3,4-TETRAZOLE
- 5-Aethyl-1H-tetrazol; 5-Aethyl-tetrazol;1-ETHYL-1,2,3,4-TETRAZOLE
- 5-ethyl-2h-tetrazole
- NSC-11137
- 5-ETHYLTETRAZOLE
- AKOS000263049
- 2H-Tetrazole, 5-ethyl-
- 5-ETHYL-2H-1,2,3,4-TETRAZOLE
- DTXSID90902468
- Z335291070
- EN300-51339
- NoName_1712
- 50764-78-8
- ethyltetrazole
- 5-Ethyl-1H-tetrazole
- 16687-59-5
- J-010312
- NSC11137
-
- Inchi: 1S/C3H6N4/c1-2-3-4-6-7-5-3/h2H2,1H3,(H,4,5,6,7)
- InChI Key: KYRMPMCAOPMOIR-UHFFFAOYSA-N
- SMILES: N1=C(CC)N=NN1
Computed Properties
- Exact Mass: 98.059
- Monoisotopic Mass: 98.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 54.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.5A^2
- XLogP3: 0.3
Experimental Properties
- Density: 1.0852 (rough estimate)
- Boiling Point: 173.61°C (rough estimate)
- Flash Point: 110.2°C
- Refractive Index: 1.6260 (estimate)
5-ETHYL-1H-1,2,3,4-TETRAZOLE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E902270-100mg |
5-Ethyl-1H-1,2,3,4-tetrazole |
50764-78-8 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E902270-500mg |
5-Ethyl-1H-1,2,3,4-tetrazole |
50764-78-8 | 500mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E902270-1g |
5-Ethyl-1H-1,2,3,4-tetrazole |
50764-78-8 | 1g |
$ 160.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | Y1247637-100mg |
5-ETHYL-1H-1,2,3,4-TETRAZOLE |
50764-78-8 | í¦95%(HPLC) | 100mg |
$225 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1247637-250mg |
5-ETHYL-1H-1,2,3,4-TETRAZOLE |
50764-78-8 | í¦95%(HPLC) | 250mg |
$275 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1247637-1g |
5-ETHYL-1H-1,2,3,4-TETRAZOLE |
50764-78-8 | 95% (HPLC) | 1g |
$165 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1247637-5g |
5-ETHYL-1H-1,2,3,4-TETRAZOLE |
50764-78-8 | 95% (HPLC) | 5g |
$475 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1247637-25g |
5-ETHYL-1H-1,2,3,4-TETRAZOLE |
50764-78-8 | í¦95%(HPLC) | 25g |
$2350 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1247637-1g |
5-ETHYL-1H-1,2,3,4-TETRAZOLE |
50764-78-8 | 95% (HPLC) | 1g |
$165 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1247637-5g |
5-ETHYL-1H-1,2,3,4-TETRAZOLE |
50764-78-8 | 95% (HPLC) | 5g |
$475 | 2025-02-28 |
5-ETHYL-1H-1,2,3,4-TETRAZOLE Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
50764-78-8 (5-ETHYL-1H-1,2,3,4-TETRAZOLE) Related Products
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